Cas no 172451-37-5 (Imperatoxin A)

Imperatoxin A is a peptide toxin derived from the venom of the African scorpion Pandinus imperator. It acts as a high-affinity modulator of ryanodine receptors (RyRs), specifically inhibiting RyR1 and RyR2 isoforms in skeletal and cardiac muscle. This property makes it a valuable tool for studying calcium release mechanisms in excitation-contraction coupling. Imperatoxin A exhibits high selectivity and potency, enabling precise investigation of RyR function in physiological and pathological contexts. Its stability and well-characterized binding profile further enhance its utility in biochemical and pharmacological research. Researchers employ Imperatoxin A to elucidate RyR-related signaling pathways and explore potential therapeutic targets for calcium dysregulation disorders.
Imperatoxin A structure
Imperatoxin A structure
Product Name:Imperatoxin A
CAS No:172451-37-5
MF:C148H260N58O45S6
MW:3764.40
CID:138294
Update Time:2025-05-20

Imperatoxin A Chemical and Physical Properties

Names and Identifiers

    • L-Arginine,glycyl-L-a-aspartyl-L-cysteinyl-L-leucyl-L-prolyl-L-histidyl-L-leucyl-L-lysyl-L-arginyl-L-cysteinyl-L-lysyl-L-alanyl-L-a-aspartyl-L-asparaginyl-L-a-aspartyl-L-cysteinyl-L-cysteinylglycyl-L-lysyl-L-lysyl-L-cysteinyl-L-lysyl-L-arginyl-L-arginylglycyl-L-threonyl-L-asparaginyl-L-alanyl-L-a-glutamyl-L-lysyl-L-arginyl-L-cysteinyl-,cyclic (3?17),(10?21),(16?32)-tris(disulfide)
    • IMPERATOXIN A, PANDINUS IMPERATOR
    • H-GLY-ASP-CYS-LEU-PRO-HIS-LEU-LYS-ARG-CYS-LYS-ALA-ASP-ASN-ASP-CYS-CYS-GLY-LYS-LYS-CYS-LYS-ARG-ARG-GLY-THR-ASN-ALA-GLU-LYS-ARG-CYS-ARG-OH
    • H-GLY-ASP-CYS-LEU-PRO-HIS-LEU-LYS-ARG-CYS-LYS-ALA-ASP-ASN-ASP-CYS-CYS-GLY-LYS-LYS-CYS-LYS-ARG-ARG-GLY-THR-ASN-ALA-GLU-LYS-ARG-CYS-ARG-OH (DISULFIDE BONDS UNDETERMINED)
    • GLY-ASP-CYS-LEU-PRO-HIS-LEU-LYS-ARG-CYS-LYS-ALA-ASP-ASN-ASP-CYS-CYS-GLY-LYS-LYS-CYS-LYS-ARG-ARG-GLY-THR-ASN-ALA-GLU-LYS-ARG-CYS-ARG
    • PTX(A)
    • Imperatoxin A
    • L-Arginine,glycyl-L-a-aspartyl-L-cysteinyl-L-leucyl-L-prolyl-L-histidyl-L-leucyl-L-lysyl-L-arg...
    • L-Arginine,glycyl-L-a-aspartyl-L-cysteinyl-L-leucyl-L-prolyl-L-histidyl-L-leucyl-L-lysyl-L-arginyl-L-cysteinyl-L-lysyl-L-alan
    • GLY-ASP-CYS-LEU-PRO-HIS-LEU-LYS-ARG-CYS-LYS-ALA-ASP-ASN-ASP-CYS-CYS-GLY-LYS-LYS-CYS-LYS-ARG
    • Ip Txa
    • IMPERATOXIN-ACTIVATOR
    • IPTXA
    • IMPERATOXIN A (IP TXA9 SYNTHETIC >98% \
    • MDL: MFCD01323698

Imperatoxin A Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 20/21/22
  • Safety Instruction: 7-9-36/37
  • Hazardous Material Identification: Xn
  • Storage Condition:−20°C
  • Risk Phrases:R20/21/22
  • Safety Term:S7-9-36/37

Imperatoxin A Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
I275840-5μg
Imperatoxin A
172451-37-5 ≥99%
5μg
¥897.90 2023-09-02
Biosynth
PIM-4343-S-0.1 mg
Imperatoxin A
172451-37-5
0.1 mg
$334.40 2023-01-03

Additional information on Imperatoxin A

Imperatoxin A: A Comprehensive Overview of Its Biochemical Profile and Recent Research Applications

Imperatoxin A, a naturally occurring peptide with the CAS number 172451-37-5, has garnered significant attention in the field of biochemistry and pharmacology due to its unique structural features and diverse biological activities. This compound, isolated from the venom of the African saw-scaled viper (*Bitis arietans*), belongs to the scytamine family of peptides and has been extensively studied for its potential therapeutic applications. The structural complexity of Imperatoxin A and its interaction with biological targets have made it a subject of intense interest for researchers aiming to develop novel pharmacological agents.

The molecular structure of Imperatoxin A consists of 37 amino acids, arranged in a specific conformation that contributes to its remarkable biological effects. Its primary sequence includes several post-translational modifications, such as disulfide bonds, which are critical for maintaining its stability and functionality. These structural attributes have been the focus of numerous structural biology studies, aiming to elucidate the mechanisms by which Imperatoxin A exerts its effects at the molecular level.

In recent years, research on Imperatoxin A has expanded beyond its traditional role as a cytotoxin. Studies have demonstrated its potential as a modulator of ion channels, particularly potassium channels, which are involved in various physiological processes. The ability of Imperatoxin A to selectively interact with these channels has opened new avenues for treating neurological disorders, such as epilepsy and chronic pain syndromes. For instance, recent preclinical studies have shown that derivatives of Imperatoxin A exhibit potent anticonvulsant properties by modulating voltage-gated potassium channels.

Beyond its neurological applications, Imperatoxin A has also been investigated for its potential in cancer therapy. Research indicates that this peptide can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function. The mechanism involves the inhibition of anti-apoptotic proteins and the activation of pro-apoptotic pathways, leading to programmed cell death. These findings have prompted further exploration into the development of Imperatoxin A-based therapies for various malignancies.

The synthesis and modification of Imperatoxin A have been refined through advanced biochemical techniques, enabling researchers to tailor its properties for specific applications. Solid-phase peptide synthesis (SPPS) has become a cornerstone method for producing this compound in controlled environments. Additionally, computational modeling and molecular dynamics simulations have been employed to predict the binding interactions between Imperatoxin A and its target proteins, aiding in the design of more effective derivatives.

The pharmacokinetic profile of Imperatoxin A is another area of active investigation. Understanding how this peptide is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic use. Recent studies have highlighted the importance of formulation strategies that enhance the stability and bioavailability of Imperatoxin A, such as encapsulation in liposomes or nanoparticles. These advancements aim to improve the delivery efficiency and reduce potential side effects associated with systemic administration.

Ethical considerations and regulatory challenges are also integral to the development of Imperatoxin A-based therapies. Given its natural origin, questions regarding sustainability and environmental impact arise when scaling up production. Researchers are exploring eco-friendly cultivation methods for the source organisms and developing biodegradable formulations to minimize ecological footprints.

The future prospects for Imperatoxin A are promising, with ongoing research focusing on expanding its therapeutic applications. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical trials, ultimately bringing novel treatments to patients in need. As our understanding of this remarkable peptide continues to grow, so does the potential for groundbreaking discoveries in medicine.

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